Cas no 6613-41-8 (ethyl 2-oxo-3-phenyl-propanoate)
Ethyl 2-oxo-3-phenylpropanoate is a versatile ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a phenyl group and a reactive keto-ester functionality, making it a valuable precursor for the preparation of heterocycles, fine chemicals, and biologically active molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as condensations, alkylations, and cyclizations. Its stability under standard storage conditions ensures reliable handling in laboratory and industrial settings. Ethyl 2-oxo-3-phenylpropanoate is particularly useful in asymmetric synthesis and as a building block for chiral compounds, offering synthetic flexibility and efficiency.
6613-41-8 structure
Product Name:ethyl 2-oxo-3-phenyl-propanoate
CAS No:6613-41-8
MF:C11H12O3
MW:192.211183547974
MDL:MFCD01311170
CID:396791
PubChem ID:12292599
Update Time:2025-06-07
ethyl 2-oxo-3-phenyl-propanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-oxo-, ethyl ester
- Ethyl 2-oxo-3-phenylpropanoate
- ethyl 3-phenyl-2-oxopropanoate
- ethyl 2-oxo-3-phenyl-propanoate
- CLRHEGMAWYPMJF-UHFFFAOYSA-N
- AKOS006277882
- ethyl 3-phenylpyruvate
- EN300-130867
- CS-0233107
- 6613-41-8
- SCHEMBL1119176
- A904079
- 2-Oxo-3-phenyl-propionic acid ethylester
- MFCD01311170
- 2-oxo-3-phenyl-propionic acid ethyl ester
- SY265033
- Ethyl phenylpyruvate
- G88583
- DB-351417
-
- MDL： MFCD01311170
- Inchi： 1S/C11H12O3/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
- InChI Key： CLRHEGMAWYPMJF-UHFFFAOYSA-N
- SMILES： O(CC)C(C(CC1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 192.07900
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.36130
ethyl 2-oxo-3-phenyl-propanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ethyl 2-oxo-3-phenyl-propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116125-5g |
Ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 95% | 5g |
$410.04 | 2023-09-01 | |
| Alichem | A019116125-10g |
Ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 95% | 10g |
$633.15 | 2023-09-01 | |
| Alichem | A019116125-25g |
Ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 95% | 25g |
$1065.30 | 2023-09-01 | |
| abcr | AB540648-1 g |
Ethyl 2-oxo-3-phenylpropanoate, 95%; . |
6613-41-8 | 95% | 1g |
€623.70 | 2022-07-28 | |
| eNovation Chemicals LLC | Y1187964-5g |
Ethyl 2-Oxo-3-phenylpropanoate |
6613-41-8 | 95% | 5g |
$745 | 2023-08-31 | |
| Enamine | EN300-130867-0.05g |
ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 0.05g |
$173.0 | 2023-02-15 | ||
| Enamine | EN300-130867-0.1g |
ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 0.1g |
$257.0 | 2023-02-15 | ||
| Enamine | EN300-130867-0.25g |
ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 0.25g |
$367.0 | 2023-02-15 | ||
| Enamine | EN300-130867-0.5g |
ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 0.5g |
$579.0 | 2023-02-15 | ||
| Enamine | EN300-130867-1.0g |
ethyl 2-oxo-3-phenylpropanoate |
6613-41-8 | 1g |
$0.0 | 2023-06-07 |
ethyl 2-oxo-3-phenyl-propanoate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
6613-41-8 (ethyl 2-oxo-3-phenyl-propanoate) Related Products
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- 84688-29-9(Benzyl 2-Oxo-4-phenylbutyrate)
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